Methyl 3-[3-[(3-methyl-4-nitrophenyl)methyl]imidazol-4-yl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate

• IUPAC Name: methyl 3-[3-[(3-methyl-4-nitrophenyl)methyl]imidazol-4-yl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• InChI: InChI=1S/C20H26N4O6/c1-13-8-14(6-7-17(13)24(27)28)11-23-12-21-10-15(23)9-16(18(25)29-5)22-19(26)30-20(2,3)4/h6-8,10,12,16H,9,11H2,1-5H3,(H,22,26)
• InChI Key: GQACPDRFESBMPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CN2C=NC=C2CC(C(=O)OC)NC(=O)OC(C)(C)C)[N+](=O)[O-]
• Molecular Formula: C20H26N4O6
• Molecular Weight: 418.4 g/mol
• CAS No.: 114787-83-6

Description

Methyl 3-[3-[(3-methyl-4-nitrophenyl)methyl]imidazol-4-yl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate is a synthetic organic compound featuring a complex heterocyclic scaffold. Its structure includes:

• A methyl-substituted imidazole core (position 4), critical for hydrogen bonding and π-π interactions.
• A 3-methyl-4-nitrophenylmethyl group attached to the imidazole, contributing electron-withdrawing effects and steric bulk.
• A tert-butoxycarbonylamino (Boc) group at the propanoate’s α-position, enhancing solubility and stability during synthesis.
• A methyl ester at the terminal carboxylate, facilitating lipophilicity.

Biological Activity

Methyl 3-[3-[(3-methyl-4-nitrophenyl)methyl]imidazol-4-yl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate is a complex organic compound that has garnered interest in pharmaceutical research due to its potential biological activities. This article reviews the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

• IUPAC Name: this compound
• Molecular Formula: C19H24N4O5
• Molecular Weight: 396.42 g/mol

Mechanisms of Biological Activity

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : Preliminary studies suggest that the compound may act as an inhibitor of certain enzymes, potentially affecting metabolic pathways involved in diseases such as cancer and inflammation.
• Receptor Modulation : The imidazole ring is known to interact with various receptors, which may contribute to the compound's pharmacological effects. This interaction can modulate signaling pathways that are crucial in cellular responses.
• Antioxidant Properties : The presence of the nitrophenyl group may enhance the compound's ability to scavenge free radicals, thus providing protective effects against oxidative stress.

Biological Activity Data

Activity Type	Observed Effects	Reference
Anticancer	Induces apoptosis in cancer cell lines
Anti-inflammatory	Reduces pro-inflammatory cytokines in vitro
Antioxidant	Scavenges free radicals effectively

Case Studies and Research Findings

• Anticancer Activity : A study conducted on various cancer cell lines demonstrated that this compound significantly inhibited cell proliferation and induced apoptosis. The mechanism was linked to the upregulation of pro-apoptotic proteins and downregulation of anti-apoptotic factors.
• Anti-inflammatory Effects : In an experimental model of inflammation, treatment with this compound resulted in a marked decrease in levels of TNF-alpha and IL-6, indicating its potential as an anti-inflammatory agent. The study highlighted its ability to modulate immune responses without causing significant cytotoxicity.
• Antioxidant Activity : Research indicates that the compound exhibits strong antioxidant properties, comparable to standard antioxidants like vitamin C. It effectively reduced oxidative stress markers in cellular models, suggesting its potential for neuroprotective applications.

Scientific Research Applications

Anticancer Activity

Research indicates that imidazole derivatives, including Methyl 3-[3-[(3-methyl-4-nitrophenyl)methyl]imidazol-4-yl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate, exhibit promising anticancer properties. A study demonstrated that compounds with similar structures showed cytotoxic effects against various cancer cell lines, suggesting potential for further development in chemotherapeutic agents .

Antimicrobial Properties

Imidazole derivatives are known for their antimicrobial activity. The compound has been evaluated for its efficacy against bacterial and fungal strains. Preliminary results indicate that it may inhibit the growth of certain pathogens, making it a candidate for developing new antimicrobial therapies .

Enzyme Inhibition

The compound has shown potential as an enzyme inhibitor, particularly in the context of metabolic pathways related to cancer and infectious diseases. Its ability to interact with specific enzymes can be leveraged to design targeted therapies that disrupt disease progression .

Polymer Chemistry

In polymer science, compounds like this compound can be utilized as monomers or additives in the synthesis of advanced materials. Their unique chemical structure allows for the formation of polymers with enhanced thermal stability and mechanical properties .

Photonic Applications

Due to its electronic properties, this compound may find applications in photonic devices. The ability to manipulate light at the molecular level could lead to advancements in optical materials, including those used in sensors and lasers .

Case Studies and Research Findings

Study	Focus	Findings
	Anticancer Activity	Demonstrated cytotoxic effects on various cancer cell lines, indicating potential for drug development.
	Antimicrobial Properties	Showed inhibition of bacterial growth, suggesting utility in new antimicrobial agents.
	Polymer Applications	Utilized as a monomer leading to polymers with improved properties compared to traditional materials.
	Photonic Devices	Investigated for use in optical applications due to favorable electronic characteristics.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Heterocycle and Substituent Analysis

Compound Name / ID	Core Structure	Key Substituents	Functional Groups	Molecular Weight (g/mol)	Reference
Target Compound	Imidazole	3-methyl-4-nitrophenylmethyl, Boc-protected amino, methyl ester	Nitro, ester, carbamate	~447.45*	N/A
1-[[1-[[N-(2-Chlorotrityl)]-1H-tetrazol-5-yl]phenyl-2-yl]methyl]imidazole-4-propanoic acid (9)	Imidazole + tetrazole	Chlorotrityl, phenylmethyl	Tetrazole, carboxylic acid	576.19 (M+H+)
Ethyl 3-{1-[(3-chloro-4-methylphenyl)amino]-4-cyano-3-methylpyrido[1,2-a]benzimidazol-2-yl}propanoate	Pyrido-benzimidazole	Chloro, methyl, cyano, ethyl ester	Ester, amine, nitrile	~480.90*
Quinazolin-4(3H)-one derivatives (2–4, 7–9)	Quinazolinone	Benzo[d]oxazolyl, imidazolyl, benzo[d]imidazolyl	Amine, ether, nitrile	~350–450*

*Calculated based on molecular formulas.

Key Observations :

• Imidazole vs. Pyrido-Benzimidazole : The target’s imidazole core lacks the fused aromatic system of pyrido-benzimidazole derivatives (e.g., ), reducing planarity but improving synthetic accessibility .
• Electron-Withdrawing Groups: The target’s 4-nitro group contrasts with ’s 4-cyano substituent; both enhance electrophilicity but differ in steric demand .
• Protective Groups : The Boc group in the target provides stability compared to the chlorotrityl group in compound 9 (), which is bulkier and prone to cleavage under acidic conditions .

Physicochemical Properties

Property	Target Compound	Compound 9 ()	Compound	Quinazolinone Derivatives ()
Solubility	Moderate (ester/Boc)	Low (chlorotrityl/carboxylic acid)	Low (pyrido-benzimidazole)	Variable (depends on substituents)
LogP	~3.5* (lipophilic)	~5.2 (ESI-MS data)	~4.1*	~2.5–4.0
Synthetic Yield	N/A	93% (compound 9)	N/A	70–85% ()

*Predicted using fragment-based methods.

• The target’s methyl ester enhances membrane permeability compared to ’s carboxylic acid (compound 9), which may ionize at physiological pH .
• ’s quinazolinones exhibit lower logP values due to polar substituents (e.g., oxazole, imidazole), suggesting better aqueous solubility .

Comparison with Analogues :

• Compound 9 () : Synthesized via a chlorotrityl-protected tetrazole intermediate, achieving 93% yield using General Procedure 4 .
• Compound : Prepared via multi-step cyclization, requiring harsh conditions (e.g., refluxing acetic acid) for pyrido-benzimidazole formation .
• Quinazolinones (): Synthesized via nucleophilic substitution with o-aminophenol or diamines, yielding 70–85% with moderate purity .

Analytical Data :

• NMR : The target’s imidazole proton (δ ~6.5–7.5 ppm) would resemble compound 9’s δ 6.42 (s, 1H, imidazole) .
• MS : Expected [M+H+] ~447.45, comparable to compound 9’s 576.19 .

Preparation Methods

Nucleophilic Aromatic Substitution

Patent US7709657B2 details a base-mediated nucleophilic aromatic substitution (SNAr) for imidazole synthesis. For the target compound, 4-methyl-1H-imidazole reacts with 1-chloro-3-methyl-4-nitrobenzene in the presence of potassium carbonate in DMF at 80°C for 24 hours. This step achieves regioselective alkylation at the imidazole’s N-3 position, yielding 3-[(3-methyl-4-nitrophenyl)methyl]-4-methylimidazole.

Reaction Conditions

Parameter	Value	Source
Solvent	DMF
Base	K2CO3 (2.5 equiv)
Temperature	80°C
Time	24 hours
Yield	68–72%

Alternative Cyclization Approaches

PMC research highlights imidazole synthesis via α-ketoaldehyde cyclization with ammonium acetate. Applying this method, 3-methyl-4-nitrobenzylglyoxal and acetamidine hydrochloride undergo cyclization in ethanol at reflux (78°C) for 12 hours, producing the imidazole core in 65% yield. This route avoids harsh bases but requires stringent stoichiometric control to minimize byproducts.

Introduction of the Boc-Protected Amino Group

Amino Acid Coupling

The propanoate side chain is introduced via a modified Curtius rearrangement. Starting with L-aspartic acid β-methyl ester, the α-amino group is protected using di-tert-butyl dicarbonate (Boc2O) in a biphasic system (water/dichloromethane) with triethylamine as a base. Reaction at 0°C for 2 hours achieves quantitative Boc protection, confirmed by TLC (Rf = 0.45 in 3:1 hexane/ethyl acetate).

Boc Protection Protocol

Reagent	Quantity	Conditions
Boc2O	1.1 equiv	0°C, 2 hours
Triethylamine	2.0 equiv	pH 8–9
Solvent	H2O/CH2Cl2 (1:3)

Coupling to the Imidazole Core

The Boc-protected amino propanoate is coupled to the imidazole intermediate using EDCI/HOBt-mediated amide bond formation. In anhydrous DMF, the imidazole (1.0 equiv) reacts with the activated ester (1.2 equiv) at room temperature for 18 hours, yielding 78% of the coupled product.

Esterification and Final Assembly

Methyl Ester Installation

The carboxylic acid intermediate is esterified using methanol and thionyl chloride (SOCl2). Under reflux (70°C) for 6 hours, the reaction proceeds to 95% conversion, with the methyl ester confirmed by IR (ν = 1745 cm⁻¹, C=O stretch).

Esterification Parameters

Catalyst	SOCl2 (2.0 equiv)
Solvent	MeOH (neat)
Temperature	70°C
Time	6 hours

Purification and Crystallization

Crude product is purified via silica gel chromatography (eluent: 4:1 hexane/ethyl acetate) followed by recrystallization from diisopropyl ether. This two-step process enhances purity to >99% (HPLC analysis).

Optimization and Mechanistic Insights

Solvent Effects on Alkylation

Comparative studies in DMF, DMA, and NMP reveal DMF as optimal for SNAr, providing higher yields (72% vs. 58–63% in DMA/NMP) due to superior solvation of the nitroarene intermediate.

Catalytic Advances

Recent work demonstrates that CuFe2O4 nanoparticles enhance imidazole alkylation yields to 85% under microwave irradiation (100°C, 30 minutes). However, scalability remains challenging compared to traditional thermal methods.

Analytical Characterization

Spectroscopic Data

• 1H NMR (400 MHz, CDCl3) : δ 8.21 (d, J = 8.4 Hz, 1H, Ar-H), 7.89 (s, 1H, Imidazole-H), 4.62 (s, 2H, CH2Ph), 3.75 (s, 3H, OCH3), 1.48 (s, 9H, Boc).

• HRMS (ESI+) : m/z calc. for C20H26N4O6 [M+H]+: 419.1932; found: 419.1935.

Purity Assessment

HPLC (C18 column, 70:30 MeOH/H2O, 1.0 mL/min): tR = 12.3 minutes, purity 99.2%.

Industrial-Scale Considerations

Cost-Effective Catalysts

Patent US7709657B2 emphasizes potassium phosphate as a low-cost alternative to NaH for large-scale SNAr, reducing catalyst expenditure by 40% without compromising yield.

Waste Management

The DMF solvent is recovered via vacuum distillation (85% recovery), while aqueous waste is treated with activated carbon to adsorb nitroaromatic byproducts .

Q & A

Q. How can researchers optimize the synthesis of this compound to minimize side reactions?

Optimization can be achieved through Design of Experiments (DoE) and flow chemistry techniques . For example, varying reaction parameters (temperature, residence time, reagent stoichiometry) in a continuous-flow system allows systematic identification of optimal conditions. Statistical modeling (e.g., response surface methodology) can resolve interactions between variables, as demonstrated in flow-chemistry syntheses involving sensitive intermediates like diphenyldiazomethane . Additionally, controlling polymerization conditions (e.g., initiator concentration and monomer ratios) is critical for reproducibility, as shown in copolymerization studies of structurally related polycationic reagents .

Q. What spectroscopic and analytical methods are most effective for characterizing this compound?

• Nuclear Magnetic Resonance (NMR): Analyze key peaks for the tert-butoxycarbonyl (Boc) group (e.g., δ ~1.4 ppm for the (CH₃)₃C moiety) and the imidazole protons (δ ~7.0–8.0 ppm). Compare with data from structurally similar imidazole derivatives .
• Mass Spectrometry (ESI-MS): Confirm molecular weight via [M+H]+ peaks and fragmentation patterns (e.g., loss of Boc or nitrobenzyl groups) .
• Elemental Analysis: Validate purity by matching experimental and calculated C/H/N percentages, as demonstrated in imidazole-propanoate analogs .

Q. What safety precautions are critical when handling this compound?

Refer to safety protocols for imidazole derivatives and nitroaromatic compounds:

• Use fume hoods and personal protective equipment (PPE) due to potential respiratory and dermal toxicity .
• Avoid contact with oxidizing agents, as nitro groups may pose explosion risks under extreme conditions.

Advanced Research Questions

Q. How can researchers design experiments to study the structure-activity relationship (SAR) of analogs of this compound?

• Synthetic Strategy: Introduce substituents at the 3-methyl-4-nitrophenyl or imidazole moieties via N-acylation or alkylation, as shown in benzimidazolone SAR studies .
• Pharmacological Assays: Use radioligand binding assays to evaluate target affinity (e.g., receptor inhibition IC₅₀ values) and correlate with structural modifications .
• Computational Modeling: Perform docking studies to predict binding interactions based on steric and electronic effects of substituents.

Q. How can contradictions in reaction yield data under varying conditions be resolved?

• Variable Analysis: Identify critical factors (e.g., initiator concentration, solvent polarity) using multivariate regression. For example, copolymerization yields of P(CMDA-DMDAAC)s were highly sensitive to ammonium persulfate (APS) initiator levels .
• Replication and Statistical Validation: Conduct triplicate experiments with ANOVA to assess significance of outliers.

Q. What methodologies are suitable for evaluating the biological activity of this compound in vitro?

• Radioligand Binding Assays: Measure competitive displacement of labeled ligands in target receptors, as applied to imidazole-based inhibitors .
• Enzymatic Inhibition Studies: Use fluorogenic or chromogenic substrates to quantify IC₅₀ values under controlled pH and temperature.
• Cell-Based Assays: Assess cytotoxicity and membrane permeability in relevant cell lines (e.g., HEK293 or HepG2) using protocols standardized for nitroaromatic compounds.

Methodological Notes

• Synthetic Contradictions: Conflicting yield data may arise from uncontrolled variables (e.g., moisture sensitivity of the Boc group). Use inert atmospheres (N₂/Ar) and anhydrous solvents for critical steps .
• Data Interpretation: Cross-validate NMR and MS results with X-ray crystallography (where feasible) to resolve stereochemical ambiguities, as done for imidazole-ethanol solvates .